Cas no 2649080-21-5 (3-bromo-5-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole)

• Product Name: 3-bromo-5-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole
• CAS No: 2649080-21-5
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 5811100
• PubChem ID: 165974687
• Update Time: 2025-05-28

3-bromo-5-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole
• 2649080-21-5
• EN300-1921418

• Inchi： 1S/C8H8BrN3O/c1-12-6(4-7(9)11-12)8(2-3-8)10-5-13/h4H,2-3H2,1H3
• InChI Key： NIVRRYVQKOAHSG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2(CC2)N=C=O)N(C)N=1

Computed Properties

• Exact Mass: 240.98507g/mol
• Monoisotopic Mass: 240.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.2Ų

Additional information on 3-bromo-5-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole

Comprehensive Overview of 3-bromo-5-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole (CAS No. 2649080-21-5)

The chemical compound 3-bromo-5-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole (CAS No. 2649080-21-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This heterocyclic compound features a pyrazole core substituted with a bromo group and a 1-isocyanatocyclopropyl moiety, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, aligning with the growing demand for small-molecule drug discovery and sustainable agrochemicals.

In the context of modern medicinal chemistry, 3-bromo-5-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole offers a promising scaffold for targeting enzyme inhibition and receptor modulation. Its isocyanate functionality enables facile conjugation with amines or alcohols, a feature highly valued in proteolysis-targeting chimera (PROTAC) development—a hot topic in oncology and neurodegenerative disease research. Additionally, the cyclopropyl ring enhances metabolic stability, addressing a key challenge in drug bioavailability optimization.

The agrochemical industry also explores this compound for its potential in crop protection formulations. Its pyrazole backbone is structurally analogous to several commercial herbicides and insecticides, sparking interest in green chemistry innovations. With increasing regulatory pressure on persistent organic pollutants, derivatives of 2649080-21-5 may offer biodegradable alternatives, a priority for precision agriculture stakeholders.

From a synthetic perspective, the bromo substituent at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability makes it a valuable tool for high-throughput screening libraries, a trend driven by artificial intelligence-assisted drug design. Computational studies suggest that the compound’s rigid cycloalkane geometry could improve binding affinity in G-protein-coupled receptor (GPCR) targets, a focal point for metabolic disorder therapeutics.

Environmental and safety profiles of 3-bromo-5-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole are under rigorous evaluation. While not classified as hazardous under current guidelines, its isocyanate group necessitates careful handling to avoid polymerization or moisture sensitivity—a consideration emphasized in laboratory best practices literature. These characteristics align with broader discussions on chemical lifecycle assessment and circular economy principles in industrial chemistry.

Market analysts note rising patent filings involving CAS 2649080-21-5, particularly in bioconjugation technologies and click chemistry applications. The compound’s compatibility with bioorthogonal reactions positions it as a candidate for diagnostic probe development, coinciding with advancements in molecular imaging. Furthermore, its potential role in metal-organic framework (MOF) synthesis reflects interdisciplinary interest in nanomaterials for gas storage or catalysis.

In conclusion, 3-bromo-5-(1-isocyanatocyclopropyl)-1-methyl-1H-pyrazole exemplifies the convergence of structural diversity and functional versatility in contemporary chemical research. As industries prioritize molecular complexity and sustainability metrics, this compound is poised to contribute to breakthroughs across pharmaceuticals, agriculture, and material science—addressing pressing global challenges through innovative chemistry.